Cas no 2408963-70-0 ([1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride)

• Product Name: [1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride
• CAS No: 2408963-70-0
• MF: C₁₂H₁₈ClF₂NO
• MW: 265.727229595184
• CID: 5759231
• PubChem ID: 165675038
• Update Time: 2025-05-23

[1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4151188996
• EN300-7499395
• [1-(2,4-difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride
• 2408963-70-0
• [1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride

• Inchi： 1S/C12H17F2NO.ClH/c1-3-16-8-11(15-2)6-9-4-5-10(13)7-12(9)14;/h4-5,7,11,15H,3,6,8H2,1-2H3;1H
• InChI Key： UKSDHLWVAGDTKN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1CC(COCC)NC)F

Computed Properties

• Exact Mass: 265.1044982g/mol
• Monoisotopic Mass: 265.1044982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on [1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride

Comprehensive Overview of [1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride (CAS No. 2408963-70-0)

The compound [1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride (CAS No. 2408963-70-0) is a fluorinated organic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl moiety and an ethoxypropyl chain, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic regulation.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and binding affinity. The 2,4-difluorophenyl group in this compound is particularly noteworthy, as it is often associated with improved pharmacokinetic properties. This aligns with current trends in precision medicine and targeted drug delivery, where fluorination is leveraged to optimize therapeutic efficacy. Additionally, the ethoxypropan-2-yl segment contributes to the compound's solubility, a critical factor in formulation development.

The hydrochloride salt form of [1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine enhances its crystallinity and stability, making it suitable for scalable synthesis. This attribute is vital for industrial applications, where process optimization and cost-effective production are paramount. The compound's potential as a building block for more complex molecules has also garnered attention, especially in the synthesis of heterocyclic compounds and bioactive intermediates.

From an environmental perspective, the sustainable synthesis of fluorinated compounds like CAS No. 2408963-70-0 is a growing focus area. Innovations in green chemistry and catalytic fluorination are reducing the ecological footprint of such processes. This resonates with the broader shift toward eco-friendly pharmaceuticals and reduced waste generation, topics frequently searched by stakeholders in the chemical and life sciences sectors.

In summary, [1-(2,4-Difluorophenyl)-3-ethoxypropan-2-yl](methyl)amine hydrochloride represents a versatile compound with multifaceted applications. Its structural features and functional groups position it as a valuable candidate for ongoing research in drug development, material science, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.